97-23-4

Dichlorophene

In Stock

• CAS RN:
• 97-23-4

• Formula:
• C13H10Cl2O2

• InChI:
• InChI=1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2

• InChIKey:
• MDNWOSOZYLHTCG-UHFFFAOYSA-N

• Dichlorophene is a halogenated phenolic compound, which can basically play the role of a fungicide and bacteriocide in the cosmetic industry. It can also act like an antiprotozoan agent.
  Bis(5-chloro-2-hydroxyphenyl)methane is a fungicide and is very effective against many celluloytic fungi, such as Penicillium, Aspergillus,Cladosporium and Trichoderma sp. It is a phenolic pesticide and undergoes photodegradation in the presence of visible-light absorber photosensitizer riboflavin.
  Dichlorophen is a nontoxic laxative vermicide of chlorinated phenol compound. Dichlorophen is used as a veterinary fungicide, anthelmintic, and anti-protozoan, as well as an ingredient in antimicrobial soaps and shampoos. This agent probably acts by increasing the clearing of intestinal contents, thereby eradicating tapeworm infections from the intestines.
  Dichl...

2(5H)-Furanone

In Stock

• CAS RN:
• 497-23-4

• Formula:
• C4H4O2

• InChI:
• InChI=1S/C4H4O2/c5-4-2-1-3-6-4/h1-2H,3H2

• InChIKey:
• VIHAEDVKXSOUAT-UHFFFAOYSA-N

• Chiral urea compounds catalyzed hetero-Michael addition reaction of 2(5H)-furanone (γ -crotonolactone) to pyrrolidine. The quorum sensing inhibition activity by 2(5H)-furanone was studied using bioindicator strains.
  4-Hydroxy-2-butenoic acid gamma-lactone, also known as butenolide or alpha, beta-crotonolactone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. 4-Hydroxy-2-butenoic acid gamma-lactone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxy-2-butenoic acid gamma-lactone is primarily located in the cytoplasm. 4-Hydroxy-2-butenoic acid gamma-lactone can be converted into 2, 4-dichloro-5-oxo-2, 5-dihydro-2-furylacetate and beta-angelica lactone. 4-Hydroxy-2-butenoic acid gamma-lactone has a bu...

3-[(2-Ethoxyphenyl)amino]-6-(4-methoxybenzyl)-1,2,4-triazin-5-ol

In Stock

• CAS RN:
• 534597-23-4

• Formula:
• C19H20N4O3

• InChI:
• InChI=1S/C19H20N4O3/c1-3-26-17-7-5-4-6-15(17)20-19-21-18(24)16(22-23-19)12-13-8-10-14(25-2)11-9-13/h4-11H,3,12H2,1-2H3,(H2,20,21,23,24)

• InChIKey:
• LJXIJKUKJLWTNH-UHFFFAOYSA-N

• 3-[(2-Ethoxyphenyl)amino]-6-(4-methoxybenzyl)-1,2,4-triazin-5-ol is a useful research compound. Its molecular formula is C19H20N4O3 and its molecular weight is 352.394. The purity is usually 95%.

3-(2,4-dimethylbenzenesulfonyl)-N-[(4-methylphenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 872197-23-4

• Formula:
• C25H23N5O2S

• InChI:
• InChI=1S/C25H23N5O2S/c1-16-8-11-19(12-9-16)15-26-23-20-6-4-5-7-21(20)30-24(27-23)25(28-29-30)33(31,32)22-13-10-17(2)14-18(22)3/h4-14H,15H2,1-3H3,(H,26,27)

• InChIKey:
• MXRIXZNLEZBLIT-UHFFFAOYSA-N

• 3-(2,4-dimethylbenzenesulfonyl)-N-[(4-methylphenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H23N5O2S and its molecular weight is 457.5 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 872597-23-4

• Formula:
• C21H18FN5O3S

• InChI:
• InChI=1S/C21H18FN5O3S/c22-14-7-3-2-6-13(14)19(29)24-17-18(23)25-21(26-20(17)30)31-11-16(28)27-10-9-12-5-1-4-8-15(12)27/h1-8H,9-11H2,(H,24,29)(H3,23,25,26,30)

• InChIKey:
• JARQMBJTAHXTDG-UHFFFAOYSA-N

• N-(4-amino-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.

N-[(2E)-6-fluoro-3-[2-(methylsulfanyl)ethyl]-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019097-23-4

• Formula:
• C15H15FN4OS2

• InChI:
• InChI=1S/C15H15FN4OS2/c1-19-12(5-6-17-19)14(21)18-15-20(7-8-22-2)11-4-3-10(16)9-13(11)23-15/h3-6,9H,7-8H2,1-2H3

• InChIKey:
• SJKDCGUHIGEJDY-UHFFFAOYSA-N

• N-[(2E)-6-fluoro-3-[2-(methylsulfanyl)ethyl]-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H15FN4OS2 and its molecular weight is 350.4 g/mol. The purity is usually 95%.

Phellolactone

In Stock

• CAS RN:
• 1190897-23-4

• Formula:
• C13H14O8

• InChI:
• InChI=1S/C13H14O8/c1-19-9-4-7(2-3-8(9)14)11(16)20-5-13(18)6-21-12(17)10(13)15/h2-4,10,14-15,18H,5-6H2,1H3/t10-,13+/m0/s1

• InChIKey:
• XDFVRGIAOTYYJE-GXFFZTMASA-N

• Phellolactone is a useful research compound. Its molecular formula is C13H14O8 and its molecular weight is 298.24 g/mol. The purity is usually 95%.

N1-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide

In Stock

• CAS RN:
• 1234897-23-4

• Formula:
• C21H32N4O3

• InChI:
• InChI=1S/C21H32N4O3/c1-15(17-8-6-5-7-9-17)23-19(27)18(26)22-14-16-10-12-25(13-11-16)20(28)24-21(2,3)4/h5-9,15-16H,10-14H2,1-4H3,(H,22,26)(H,23,27)(H,24,28)

• InChIKey:
• QQNRXBRLLFKVIU-UHFFFAOYSA-N

• N1-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)-N2-(1-phenylethyl)oxalamide is a useful research compound. Its molecular formula is C21H32N4O3 and its molecular weight is 388.512. The purity is usually 95%.

2-(benzo[d][1,3]dioxol-5-yl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)acetamide

In Stock

• CAS RN:
• 1904197-23-4

• Formula:
• C16H21NO4S

• InChI:
• InChI=1S/C16H21NO4S/c18-16(17-5-8-22-13-3-6-19-7-4-13)10-12-1-2-14-15(9-12)21-11-20-14/h1-2,9,13H,3-8,10-11H2,(H,17,18)

• InChIKey:
• QUSKBJJCSNWGTK-UHFFFAOYSA-N

• 2-(benzo[d][1,3]dioxol-5-yl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)acetamide is a useful research compound. Its molecular formula is C16H21NO4S and its molecular weight is 323.41. The purity is usually 95%.

N'-[[4-(Furan-2-yl)thiophen-2-yl]methyl]oxamide

In Stock

• CAS RN:
• 2379997-23-4

• Formula:
• C11H10N2O3S

• InChI:
• InChI=1S/C11H10N2O3S/c12-10(14)11(15)13-5-8-4-7(6-17-8)9-2-1-3-16-9/h1-4,6H,5H2,(H2,12,14)(H,13,15)

• InChIKey:
• FKROPCCWZNZTFU-UHFFFAOYSA-N

• N'-[[4-(Furan-2-yl)thiophen-2-yl]methyl]oxamide is a useful research compound. Its molecular formula is C11H10N2O3S and its molecular weight is 250.27. The purity is usually 95%.

Ethyl 5-(4-methoxybenzyl)-4-oxo-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidine-7-carboxylate

Usually In Stock

• CAS RN:
• 1072097-23-4

• Formula:
• C17H17N3O4

• InChI:
• InChI=1S/C17H17N3O4/c1-3-24-17(22)13-9-20(15-14(13)18-10-19-16(15)21)8-11-4-6-12(23-2)7-5-11/h4-7,9-10H,3,8H2,1-2H3,(H,18,19,21)

• InChIKey:
• QPHODOZRIVWRNV-UHFFFAOYSA-N

• Ethyl 5-(4-methoxybenzyl)-4-oxo-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidine-7-carboxylate is a useful research compound. Its molecular formula is C17H17N3O4 and its molecular weight is 327.33 g/mol. The purity is usually 95%.